Cas no 699-15-0 (Cyclopenta-2,4-dien-1-ylidenemethyl acetate)

Cyclopenta-2,4-dien-1-ylidenemethyl acetate is a specialized organic compound featuring a cyclopentadienylidene moiety linked to a methyl acetate group. This structure imparts reactivity useful in synthetic organic chemistry, particularly in cycloaddition reactions and as a precursor for functionalized cyclopentadiene derivatives. Its conjugated diene system allows for participation in Diels-Alder reactions, enabling the construction of complex cyclic frameworks. The acetate group enhances solubility in polar organic solvents, facilitating handling in laboratory settings. This compound is valued for its versatility in fine chemical synthesis, serving as an intermediate in pharmaceuticals, agrochemicals, and materials science applications. Proper handling under inert conditions is recommended due to potential sensitivity to air and moisture.

Cyclopenta-2,4-dien-1-ylidenemethyl acetate structure

699-15-0 structure

Product name:Cyclopenta-2,4-dien-1-ylidenemethyl acetate

CAS No:699-15-0

MF:C₈H₈O₂

MW:136.147922515869

MDL:MFCD30749183

CID:2958150

PubChem ID:5324878

Cyclopenta-2,4-dien-1-ylidenemethyl acetate Chemical and Physical Properties

Names and Identifiers

- Cyclopenta-2,4-dien-1-ylidenemethyl acetate
- 699-15-0
- InChI=1/C8H8O2/c1-7(9)10-6-8-4-2-3-5-8/h2-6H,1H
- 6-acetoxyfulvene
- (cyclopenta-2,4-dien-1-ylidene)methyl acetate
- Methanol, 2,4-cyclopentadien-1-ylidene-, acetate
- CS-0455040
- SCHEMBL10967868
- MDL： MFCD30749183
- Inchi： InChI=1S/C8H8O2/c1-7(9)10-6-8-4-2-3-5-8/h2-6H,1H3
- InChI Key： CYEVBLFBZQZLRH-UHFFFAOYSA-N
- SMILES： C(=C1C=CC=C1)OC(C)=O

Computed Properties

Exact Mass: 136.052429494g/mol
Monoisotopic Mass: 136.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3Å²
XLogP3: 1.4

Cyclopenta-2,4-dien-1-ylidenemethyl acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P01DQRM-100mg	Methanol, 2,4-cyclopentadien-1-ylidene-, acetate	699-15-0		100mg	$201.00	2024-04-21
SHENG KE LU SI SHENG WU JI SHU	sc-506620-100mg	Cyclopenta-2,4-dien-1-ylidenemethyl acetate,	699-15-0		100mg	￥3159.00	2023-09-05
eNovation Chemicals LLC	D574772-5g	Methanol, 1-(2,4-cyclopentadien-1-ylidene)-, 1-acetate	699-15-0	97%	5g	$2000	2023-09-03
A2B Chem LLC	AX20034-100mg	cyclopenta-2,4-dien-1-ylidenemethyl acetate	699-15-0		100mg	$206.00	2024-04-19
Apollo Scientific	OR321296-100mg	Cyclopenta-2,4-dien-1-ylidenemethyl acetate	699-15-0	99%	100mg	£115.00	2025-02-19
eNovation Chemicals LLC	Y0995658-1g	cyclopenta-2,4-dien-1-ylidenemethyl acetate	699-15-0	95%	1g	$850	2024-08-02
SHENG KE LU SI SHENG WU JI SHU	sc-506620-100 mg	Cyclopenta-2,4-dien-1-ylidenemethyl acetate,	699-15-0		100MG	￥3,159.00	2023-07-10
eNovation Chemicals LLC	D574772-25g	Methanol, 1-(2,4-cyclopentadien-1-ylidene)-, 1-acetate	699-15-0	97%	25g	$4000	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1525707-100mg	Cyclopenta-2,4-dien-1-ylidenemethyl acetate	699-15-0	98%	100mg	￥2844.00	2024-05-03